Cas no 276-31-3 (3aH-Cyclopentacyclooctene)

• Product Name: 3aH-Cyclopentacyclooctene
• CAS No: 276-31-3
• MF: C₁₁H₁₀
• MW: 142.197103023529
• CID: 270497
• PubChem ID: 54384092
• Update Time: 2025-04-19

3aH-Cyclopentacyclooctene Chemical and Physical Properties

Names and Identifiers

• 3aH-Cyclopentacyclooctene
• Bicyclo[6.3.0]undeca-2,4,6,8,10-pentaene
• 9aH-cyclopenta[8]annulene
• 276-31-3
• DTXSID00710990
• 3aH-Cyclopenta[8]annulene

• Inchi： 1S/C11H10/c1-2-4-7-11-9-5-8-10(11)6-3-1/h1-10H
• InChI Key： VBZXSGRTVWPNKO-UHFFFAOYSA-N
• SMILES： C12C=CC=CC=CC1=CC=C2

Computed Properties

• Exact Mass: 142.0783
• Monoisotopic Mass: 142.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0